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Compound of Interest

Compound Name: GSK143 dihydrochloride

Cat. No.: B12417604

Technical Support Center: GSK143
Dihydrochloride

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and storage of GSK143 dihydrochloride.

Frequently Asked Questions (FAQSs)

Q1: How should | store the solid (powder) form of GSK143 dihydrochloride?

Al: The solid form of GSK143 dihydrochloride should be stored at -10 to -25°C in a
desiccated environment.[1] It is important to keep the container tightly sealed and protected
from moisture and light.[2] The product is chemically stable under standard ambient conditions
(room temperature) for short periods, but long-term storage should be at the recommended low
temperature.[3]

Q2: What are the recommended storage conditions for stock solutions of GSK143
dihydrochloride?

A2: Stock solutions should be stored in tightly sealed vials, protected from moisture and light.
[2][4] For optimal stability, it is recommended to store stock solutions at -80°C for up to 6
months or at -20°C for up to 1 month.[1][4]

Q3: In which solvents can | dissolve GSK143 dihydrochloride?
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A3: GSK143 dihydrochloride is soluble in water and DMSO. Solubility in water is 100 mg/mL
(240.78 mM), which may require sonication to fully dissolve.[4] Solubility in DMSO is = 50
mg/mL (120.39 mM).[2][4] It is important to use newly opened, anhydrous DMSO as it is
hygroscopic, and water absorption can impact solubility.[4]

Q4: How should | prepare solutions for in vivo experiments?

A4: For in vivo experiments, it is recommended to prepare fresh solutions on the day of use.[4]
If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid
dissolution.[4] Specific solvent systems for in vivo use are detailed in the Experimental
Protocols section.

Q5: Is GSK143 dihydrochloride sensitive to light?

A5: While specific photodegradation studies are not readily available, it is recommended as a
general precaution to protect both the solid compound and its solutions from light.[2][4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation or phase
separation during solution

preparation.

The compound may have
limited solubility in the chosen
solvent system at the desired

concentration.

Use gentle heating and/or
sonication to aid dissolution.[4]
Consider adjusting the solvent
ratios or using a different
formulation as described in the

Experimental Protocols.

Inconsistent experimental

results.

This could be due to
degradation of the compound
from improper storage or
handling, or variability in

solution concentration.

Ensure the solid compound
and stock solutions are stored
at the recommended
temperatures and protected
from light and moisture.[1][2][4]
Prepare fresh working
solutions for each experiment
and ensure the compound is

fully dissolved before use.

Difficulty dissolving the

compound in water.

The dissolution rate in
agueous solutions may be

slow.

Use of an ultrasonic bath is
recommended to facilitate

dissolution in water.[4]

Data Summary

Storage Conditions
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Storage ) . .
Form Duration Special Conditions
Temperature
Desiccated, tightly
Solid (Powder) -10 to -25°C Long-term sealed, away from
light.[1][2]
Tightly sealed, away
Stock Solution -80°C Up to 6 months from moisture and
light.[1][4]
Tightly sealed, away
Stock Solution -20°C Up to 1 month from moisture and

light.[1][4]

Experimental Protocols
Preparation of Solutions for In Vivo Administration

The following protocols are for the preparation of GSK143 dihydrochloride solutions for in
vivo use. It is recommended to prepare these solutions fresh on the day of the experiment.[4]

Protocol 1:

Add 10% DMSO to the calculated mass of GSK143 dihydrochloride and vortex to dissolve.

Add 40% PEG300 and mix.

Add 5% Tween-80 and mix.

Add 45% saline to reach the final volume and mix until a clear solution is obtained.

o Solubility: = 2.5 mg/mL (6.02 mM)[4]
Protocol 2:
» Dissolve GSK143 dihydrochloride in 10% DMSO.

e Add 90% (20% SBE-(B-CD in Saline) to the DMSO solution and mix.
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o Solubility: = 2.5 mg/mL (6.02 mM)[4]
Protocol 3:
e Dissolve GSK143 dihydrochloride in 10% DMSO.
e Add 90% Corn Oil to the DMSO solution and mix.

o Solubility: = 2.5 mg/mL (6.02 mM)[4]

Visualizations
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GSK143 Dihydrochloride Handling and Storage Workflow
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Caption: Workflow for handling and storing GSK143 dihydrochloride.
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Troubleshooting Precipitation Issues
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Caption: Logical steps for troubleshooting precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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